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Compound of Interest

Compound Name: (R)-(+)-Citronellic acid

Cat. No.: B100766 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of (R)-(+)-Citronellic acid, ensuring the safety of laboratory personnel and compliance with

environmental regulations. This document is intended for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Before handling (R)-(+)-Citronellic acid, it is crucial to be familiar with its properties and

hazards. Always consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE): When handling (R)-(+)-Citronellic acid, especially

during disposal procedures, the following PPE is mandatory:

Eye Protection: Wear chemical safety goggles and a face shield.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before

use and dispose of contaminated gloves properly.[1]

Skin and Body Protection: Wear a lab coat or apron. For larger quantities or in case of a spill,

chemical-resistant clothing may be necessary.

Respiratory Protection: In case of dust or aerosol formation, use a NIOSH-approved N95

dust mask or a respirator with an appropriate cartridge.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]
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Quantitative Data for Safe Handling and Disposal
The following table summarizes key data for (R)-(+)-Citronellic acid relevant to its safe

handling and disposal.

Property Value Citation(s)

Chemical Formula C₁₀H₁₈O₂ [2][3]

Molecular Weight 170.25 g/mol

Appearance
Colorless to pale yellow

liquid/oil
[2][4]

Density 0.926 g/mL at 25 °C [5]

Boiling Point 119 °C at 3 mmHg [5]

Flash Point
>110 °C (>230 °F) - Closed

Cup
[6]

Hazard Classifications

Acute Toxicity, Dermal

(Category 4); Skin Irritation

(Category 2); Causes serious

eye irritation.

[7]

Transport Information

UN Number: 2810; Proper

Shipping Name: Toxic liquid,

organic, n.o.s. ((R)-(+)-

Citronellic acid)

[1][7]

Incompatibilities
Strong oxidizing agents, strong

bases, strong acids.
[5][6]

Disposal Protocols
Due to its classification as a hazardous substance, (R)-(+)-Citronellic acid must not be

disposed of down the sanitary sewer.[1][8] The primary and recommended method of disposal

is through a licensed professional waste disposal service.[1]
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Protocol 1: Disposal of Bulk and Surplus (R)-(+)-
Citronellic Acid
This protocol applies to unused, surplus, or waste quantities of the chemical.

Step 1: Containerization and Labeling

Ensure the waste (R)-(+)-Citronellic acid is stored in its original container or a compatible,

leak-proof container. Glass containers are preferable for acids.[9]

The container must be securely sealed to prevent leaks or spills. Leave approximately 10%

headspace in liquid waste containers to allow for expansion.[10]

Label the container clearly as "Hazardous Waste."

The label must include:

The full chemical name: "(R)-(+)-Citronellic Acid"

The approximate quantity or volume of the waste.

The date the waste was first added to the container.

Relevant hazard pictograms (e.g., Corrosive, Harmful/Irritant).

Step 2: Segregation and Storage

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA).[8]

The SAA must be located at or near the point of generation and under the control of the

operator.

Segregate the (R)-(+)-Citronellic acid waste from incompatible materials, particularly strong

bases and oxidizing agents.[6][9]

Ensure the storage area has secondary containment (e.g., a spill tray) to capture any

potential leaks.
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Step 3: Professional Disposal

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

professional waste disposal company to arrange for pickup and disposal.[1]

Provide the waste disposal company with the SDS and a full description of the waste.

Follow all institutional and regulatory procedures for waste handover.

Protocol 2: Management of Spills and Contaminated
Materials
This protocol outlines the procedure for cleaning up small spills and disposing of contaminated

materials.

Step 1: Immediate Response and Containment

Evacuate personnel from the immediate spill area if necessary.[1]

Ensure adequate ventilation and wear the appropriate PPE as described above.

Prevent the spill from entering drains or waterways.[1]

For liquid spills, contain the spill using an inert absorbent material (e.g., vermiculite, dry

sand, or commercial sorbent pads). Do not use combustible materials like paper towels to

absorb the bulk of the spill.

Step 2: Cleanup and Decontamination

Carefully collect the absorbent material and contaminated debris using non-sparking tools.

Place all collected waste into a designated, leak-proof hazardous waste container.

Clean the spill area with soap and water, and collect the cleaning materials for disposal as

hazardous waste.

Step 3: Disposal of Contaminated Materials
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All materials contaminated with (R)-(+)-Citronellic acid, including gloves, absorbent pads,

and cleaning materials, must be disposed of as hazardous waste.[1]

Place these materials in a sealed, properly labeled hazardous waste container.

Arrange for disposal through your EHS department or a licensed waste contractor, following

the same procedure as for bulk waste.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of (R)-(+)-
Citronellic acid.
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Waste Identification:
(R)-(+)-Citronellic Acid or
Contaminated Material

Step 1: Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Always Start Here

Assess Waste Type

Spill or Contaminated Material

Spill/Contamination

Bulk Liquid Waste or
Surplus Chemical

Bulk/Surplus

Step 2: Contain Spill
with Inert Absorbent

Step 3: Collect Waste
into a Labeled, Sealed

Hazardous Waste Container

Step 4: Store in Designated
Satellite Accumulation Area

(Segregated from Incompatibles)

Step 5: Arrange Pickup via
EHS or Licensed Waste

Disposal Service

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (R)-(+)-Citronellic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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